Cas no 1806044-75-6 (2-Amino-6-(difluoromethyl)-3,5-dimethoxypyridine)

• Product Name: 2-Amino-6-(difluoromethyl)-3,5-dimethoxypyridine
• CAS No: 1806044-75-6
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 4811293
• Update Time: 2025-06-09

2-Amino-6-(difluoromethyl)-3,5-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-3,5-dimethoxypyridine

• Inchi： 1S/C8H10F2N2O2/c1-13-4-3-5(14-2)8(11)12-6(4)7(9)10/h3,7H,1-2H3,(H2,11,12)
• InChI Key： UTVSWUDQEYTDAV-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(N)N=1)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: 1.1
• Topological Polar Surface Area: 57.4

Additional information on 2-Amino-6-(difluoromethyl)-3,5-dimethoxypyridine

Introduction to 2-Amino-6-(difluoromethyl)-3,5-dimethoxypyridine (CAS No. 1806044-75-6)

2-Amino-6-(difluoromethyl)-3,5-dimethoxypyridine (CAS No. 1806044-75-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of the difluoromethyl group and the amino and methoxy substituents on the pyridine ring imparts specific chemical and biological properties that make it a valuable building block in drug discovery.

The chemical structure of 2-Amino-6-(difluoromethyl)-3,5-dimethoxypyridine is defined by its molecular formula C₉H₁₁F₂N₂O₂. The compound's molecular weight is approximately 219.19 g/mol. The difluoromethyl group is known for its ability to modulate the electronic and steric properties of molecules, which can influence their biological activity and pharmacokinetic profiles. The amino and methoxy substituents further enhance the compound's solubility and reactivity, making it suitable for various synthetic transformations.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their unique properties. The introduction of fluorine atoms can significantly alter the physicochemical properties of a molecule, often leading to improved metabolic stability, enhanced binding affinity, and better pharmacokinetic profiles. The presence of the difluoromethyl group in 2-Amino-6-(difluoromethyl)-3,5-dimethoxypyridine makes it particularly attractive for these applications.

2-Amino-6-(difluoromethyl)-3,5-dimethoxypyridine has been studied for its potential as a scaffold in the development of new drugs. Research has shown that this compound can serve as a key intermediate in the synthesis of various bioactive molecules. For instance, it has been used to synthesize inhibitors of specific enzymes involved in disease pathways, such as kinases and proteases. These inhibitors have shown promise in preclinical studies for treating conditions such as cancer, inflammation, and neurodegenerative diseases.

The synthetic accessibility of 2-Amino-6-(difluoromethyl)-3,5-dimethoxypyridine is another factor that contributes to its value in pharmaceutical research. Various synthetic routes have been developed to prepare this compound efficiently and on a large scale. One common approach involves the reaction of 3,5-dimethoxy-2-chloropyridine with difluoromethylamine followed by an amination step to introduce the amino group. This multi-step process allows for precise control over the final product's purity and yield.

In addition to its use as a building block for drug discovery, 2-Amino-6-(difluoromethyl)-3,5-dimethoxypyridine has also been explored for its potential as a ligand in metal complexes. Metal complexes formed with this compound have shown interesting catalytic properties and have been used in various organic transformations. For example, palladium-catalyzed cross-coupling reactions involving this ligand have demonstrated high efficiency and selectivity.

The biological activity of 2-Amino-6-(difluoromethyl)-3,5-dimethoxypyridine-based compounds has been extensively studied. Preclinical studies have shown that these compounds exhibit potent inhibitory effects on specific targets involved in disease processes. For instance, one study reported that a derivative of this compound effectively inhibited the activity of a key kinase involved in cancer cell proliferation. Another study demonstrated that a related compound showed anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines.

The safety profile of 2-Amino-6-(difluoromethyl)-3,5-dimethoxypyridine-based compounds is also an important consideration in their development as therapeutic agents. Toxicological studies have generally shown that these compounds are well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand their long-term safety and potential side effects.

In conclusion, 2-Amino-6-(difluoromethyl)-3,5-dimethoxypyridine (CAS No. 1806044-75-6) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore its synthetic accessibility and biological activity, paving the way for its future applications in drug discovery and development.